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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B2974147

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of
LY2365109 hydrochloride, a potent and selective glycine transporter 1 (GlyT1) inhibitor. In the
absence of a specific Safety Data Sheet (SDS), this compound should be treated as a
hazardous chemical. The following procedures are based on general best practices for
laboratory chemical waste management.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves. All handling of LY2365109 hydrochloride, especially in powdered form, should be
conducted in a well-ventilated area or a fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedures

o \Waste Identification and Classification:

o Treat all waste containing LY2365109 hydrochloride as hazardous chemical waste. This
includes the pure compound, solutions, contaminated labware (e.g., pipette tips, vials,
gloves), and any spill cleanup materials.

o Waste Segregation:
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o Do not mix LY2365109 hydrochloride waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.

o Incompatible materials must be kept separate to prevent dangerous reactions. For
instance, do not mix acidic waste with basic waste, or oxidizing agents with organic
compounds.[1]

o Keep halogenated and non-halogenated solvent wastes in separate containers, as their
disposal costs and methods can differ significantly.[2]

e \Waste Collection and Containerization:

o Use a dedicated, properly labeled hazardous waste container for all LY2365109
hydrochloride waste. The container must be in good condition, compatible with the
chemical, and have a secure, leak-proof lid.[3] Plastic containers are often preferred.[4]

o The container must be kept closed at all times, except when adding waste.[1][5]
o For liquid waste, use secondary containment to prevent spills from reaching drains.[2][5]

o For solid waste, such as contaminated gloves and wipes, collect them in a designated,
sealed bag before placing them in the solid hazardous waste container.

o Chemically contaminated sharps, such as needles and broken glass, must be disposed of
in a labeled, puncture-resistant sharps container.[2][6]

e Labeling:

o

Clearly label the waste container with the words "Hazardous Waste."

o

The label must include the full chemical name: "LY2365109 hydrochloride." Avoid using
abbreviations or chemical formulas.

o

Indicate the approximate concentration and quantity of the waste.

[¢]

Include the date when the waste was first added to the container (the "accumulation start
date").[6]
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o Provide the name and contact information of the principal investigator or responsible
researcher.[2]

o Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[1][4]

o Ensure the SAA is inspected weekly for any signs of leaks or container degradation.[1]
e Disposal Request and Pickup:

o Do not dispose of LY2365109 hydrochloride down the drain or in the regular trash.[3][5]
Evaporation of chemical waste is also prohibited.[1][2]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Follow your institution's specific procedures for waste pickup requests.

Decontamination of Empty Containers

Empty containers that held LY2365109 hydrochloride must also be managed carefully:

» For containers of highly toxic chemicals (a conservative assumption for a potent research
compound), the first three rinses must be collected and disposed of as hazardous waste.[5]

 After thorough rinsing, deface or remove the original label before disposing of the container
as regular trash.[2]

Spill Management

In the event of a spill:
o Evacuate and restrict access to the affected area.

« If the spill is small and you are trained to handle it, use an appropriate chemical spill kit to
absorb the material.
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« All spill cleanup materials must be collected and disposed of as hazardous waste.[2]

o For large spills, or if you are unsure how to proceed, contact your institution's EHS or
emergency response team immediately.

Quantitative Data for Laboratory Waste Storage

The following table summarizes key quantitative limits for the storage of hazardous waste in a
laboratory setting, based on general guidelines.

Parameter Guideline

Maximum Hazardous Waste Volume per SAA 55 gallons[4]

Maximum Acutely Toxic Waste Volume per SAA 1 quart (liquid) or 1 kilogram (solid)[4]

6 to 12 months from the accumulation start
date[3][4][6]

Maximum Waste Accumulation Time in Lab

pH for Drain Disposal (where permitted) Between 7 and 9 for dilute aqueous solutions[5]

Concentration for Drain Disposal of a Dilute
) ) Less than 10% (v/Vv)[5]
Acid/Base Solution

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
LY2365109 hydrochloride waste.
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Start: Generate
LY2365109 Hydrochloride Waste

'

Is the waste solid, liquid,
or contaminated labware?

Solid Waste (e.g., powder, contaminated gloves) Liquid Waste (e.g., solutions) Contaminated Sharps (e.g., needles, broken glass)

Place in a dedicated, labeled
hazardous liquid waste container
with secondary containment.

Place in a dedicated, labeled
hazardous solid waste container.

Place in a labeled, puncture-resistant
sharps container.

Store in a designated
Satellite Accumulation Area (SAA).

Is the container full or has the
accumulation time limit been reached?

No
Contact Environmental Health & Safety (EHS) Continue to collect waste.
for waste pickup. Monitor accumulation date.

End: Waste is properly disposed of
by EHS.

Click to download full resolution via product page

Caption: Disposal Workflow for LY2365109 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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